![molecular formula C10H17N5O2S B3847389 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine](/img/structure/B3847389.png)
4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine
Overview
Description
4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine, also known as PD0325901, is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway. This compound has been widely used in scientific research to study the role of MAPK signaling in various biological processes.
Mechanism of Action
4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine inhibits the activity of MEK1/2, which are upstream kinases in the MAPK pathway. This pathway is involved in the regulation of various biological processes, including cell proliferation, differentiation, and survival. By inhibiting the MAPK pathway, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine can block the downstream effects of MAPK signaling, leading to changes in cellular behavior.
Biochemical and Physiological Effects:
4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine has been shown to have a variety of biochemical and physiological effects. Inhibition of the MAPK pathway by 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine can lead to decreased cell proliferation, increased cell differentiation, and increased cell death. Additionally, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine in lab experiments is its specificity for MEK1/2. This compound has been shown to have minimal off-target effects, making it a useful tool for studying the effects of MAPK signaling. However, one limitation of using 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine is its short half-life, which may require frequent dosing in experiments.
Future Directions
There are several future directions for research involving 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine. One area of interest is the development of combination therapies using 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine and other targeted inhibitors. Additionally, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine may be useful in the treatment of inflammatory diseases, and further research is needed to explore this potential application. Finally, the effects of 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine on various cell types and in different disease models should be further investigated to fully understand its potential therapeutic applications.
Scientific Research Applications
4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine has been used extensively in scientific research to study the role of MAPK signaling in various biological processes. This compound has been shown to inhibit the activity of MEK1/2, which are upstream kinases in the MAPK pathway. By inhibiting the MAPK pathway, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine can be used to study the effects of MAPK signaling on cell proliferation, differentiation, and survival.
properties
IUPAC Name |
4-methyl-6-(4-methylsulfonylpiperazin-1-yl)pyrimidin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N5O2S/c1-8-7-9(13-10(11)12-8)14-3-5-15(6-4-14)18(2,16)17/h7H,3-6H2,1-2H3,(H2,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXRLIRQHBONYJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N)N2CCN(CC2)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-6-(4-methylsulfonylpiperazin-1-yl)pyrimidin-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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